Cas no 1806168-58-0 (3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806168-58-0
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4835481
• Update Time: 2025-05-21

3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-3-2-13-5(7(14)15)4(12)6(3)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： YLAFWPFLDDNZQY-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid: A Versatile Building Block in Modern Organic Synthesis

3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806168-58-0) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative combines multiple functional groups - including a carboxylic acid, methoxy, trifluoromethoxy, and iodine substituents - making it an exceptionally versatile intermediate for various synthetic applications.

The molecular structure of 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid features a pyridine core with strategic substitutions that enhance its reactivity and utility in cross-coupling reactions. The presence of the iodo substituent at the 3-position makes it particularly valuable for palladium-catalyzed coupling reactions, which are fundamental in modern drug discovery processes. Researchers frequently search for "iodopyridine building blocks" and "trifluoromethoxy pyridine derivatives" when designing novel bioactive molecules.

In pharmaceutical applications, this compound serves as a crucial intermediate for developing central nervous system (CNS) drugs and antimicrobial agents. The trifluoromethoxy group is known to improve metabolic stability and membrane permeability, addressing common challenges in drug development. Recent studies highlight the growing demand for "fluorinated pyridine compounds" in medicinal chemistry, as evidenced by increasing patent filings and research publications.

The synthetic utility of 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid extends to material science applications, particularly in the development of organic electronic materials. Its unique electronic properties, derived from the combination of electron-withdrawing (carboxylic acid and trifluoromethoxy) and electron-donating (methoxy) groups, make it valuable for designing organic semiconductors and photovoltaic materials.

From a commercial perspective, the market for functionalized pyridine derivatives like this compound has shown steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Analytical data reveals rising search volumes for terms such as "high-value heterocyclic compounds" and "custom synthesis of pyridine derivatives," indicating strong industry interest.

Quality control of 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile makes it suitable for long-term storage under proper conditions, an important consideration for research laboratories and production facilities.

Environmental and safety aspects of this compound have been carefully evaluated. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with iodinated organic compounds. The growing emphasis on "green chemistry approaches" in synthetic organic chemistry has led to increased interest in developing more sustainable methods for preparing such valuable intermediates.

Recent advances in continuous flow chemistry have opened new possibilities for the efficient production of 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid and similar compounds. These technological developments address the pharmaceutical industry's need for "scalable synthetic methods" while improving safety and reducing environmental impact.

The compound's unique structural features continue to inspire novel applications. Current research explores its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The presence of multiple functional groups allows for diverse modification possibilities, making it a valuable tool for structure-activity relationship (SAR) studies in drug discovery programs.

As the chemical industry moves toward more specialized and targeted compounds, 3-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid represents an excellent example of how carefully designed molecular structures can address multiple challenges in modern chemistry. Its combination of reactivity, stability, and versatility ensures its continued importance in both academic research and industrial applications.